4-methoxy-1-methyl-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 4-methoxy-1-methyl-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C16H23N3O5S/c1-18-9-13(14(24-2)8-15(18)20)16(21)17-10-6-11-4-5-12(7-10)19(11)25(3,22)23/h8-12H,4-7H2,1-3H3,(H,17,21)
• InChI Key: UKGISFYKSWEJRL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=CC1=O)OC)C(=O)NC2CC3CCC(C2)N3S(=O)(=O)C
• Molecular Formula: C16H23N3O5S
• Molecular Weight: 369.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and structural elements, including a methoxy group, a methyl group, an azabicyclo[3.2.1]octane structure, and a dihydropyridine ring.

Scientific Research Applications

Synthesis and Structural Analysis

Research has demonstrated innovative approaches to synthesizing heterocyclic derivatives, including compounds similar to "4-methoxy-1-methyl-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide." For instance, Bacchi et al. (2005) developed a methodology using palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes to yield dihydropyridinone and tetrahydropyridinedione derivatives, showcasing a versatile approach for constructing complex heterocycles Bacchi et al., 2005. Similarly, Calvo et al. (2005) explored the expansive rearrangement of N-vinylthiazolidines, leading to the formation of azabicyclo octane derivatives, which underscores the potential of structural modification in drug discovery Calvo et al., 2005.

Potential Therapeutic Applications

The structural features of these compounds, including the azabicyclo[3.2.1]octane core and various functional groups, indicate their potential in medicinal chemistry. For example, compounds exhibiting the azabicyclo[3.2.1]octane structure have been studied for their biological activities. Yang et al. (2008) reported on the crystal structure of a related compound, providing insights into its conformational stability and possible interactions with biological targets (Yang et al., 2008). Moreover, the synthesis and evaluation of benzodifuranyl derivatives by Abu‐Hashem et al. (2020) highlight the exploration of novel heterocyclic compounds for anti-inflammatory and analgesic properties, suggesting a wide range of possible therapeutic applications for similarly structured molecules (Abu‐Hashem et al., 2020).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s possible that the compound could have biological activity, given the presence of structural elements like the azabicyclo[3.2.1]octane and dihydropyridine ring, which are found in many biologically active compounds.